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Compound of Interest

Compound Name: GSK-LSD1 Dihydrochloride

CAS No.: 1821798-25-7

Cat. No.: B1192839

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the handling and use of GSK-LSD1
dihydrochloride. Below you will find troubleshooting guides and frequently asked questions to

ensure the successful application of this potent and selective LSD1 inhibitor in your

experiments.

Summary of Quantitative Data
For quick reference, the following table summarizes the solubility and storage information for

GSK-LSD1 dihydrochloride.
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Parameter Solvent/Condition Value Source

Solubility Water
Up to 100 mM

(approx. 28.9 mg/mL)
R&D Systems[1]

Water 20 mg/mL Sigma-Aldrich

Water 57 mg/mL MedchemExpress[2]

PBS (pH 7.2)
Approximately 10

mg/mL
Cayman Chemical[3]

DMSO
Up to 100 mM

(approx. 28.9 mg/mL)
R&D Systems[1]

DMSO
Approximately 25

mg/mL
Cayman Chemical[3]

DMSO ≥ 62.5 mg/mL MedchemExpress[4]

Ethanol
Approximately 0.1

mg/mL
Cayman Chemical[3]

Dimethyl Formamide
Approximately 1

mg/mL
Cayman Chemical[3]

Storage (Solid) -20°C ≥ 4 years Cayman Chemical[3]

+4°C
Recommended by

some suppliers
R&D Systems[1]

2-8°C
Recommended by

some suppliers
Sigma-Aldrich

Storage (Stock in

DMSO)
-80°C 1 year Selleck Chemicals[2]

-20°C 1 month Selleck Chemicals[2]

Aqueous Stability PBS

>90% parent

compound remaining

after 6 days at 37°C

PMC - NIH[5]

Aqueous Solution Not recommended for

storage for more than

Cayman Chemical[3]
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one day

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of GSK-LSD1
dihydrochloride?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of GSK-LSD1 dihydrochloride.[1][3][4] It is soluble up to at

least 62.5 mg/mL in DMSO.[4] For experiments where organic solvents are not suitable, water

can be used, with reported solubility up to 100 mM.[1]

Q2: How should I store the solid compound and my stock solutions?

A2: The solid, crystalline form of GSK-LSD1 dihydrochloride should be stored at -20°C for

long-term stability (≥ 4 years).[3] Stock solutions prepared in DMSO can be stored at -80°C for

up to a year or at -20°C for up to one month.[2] It is advisable to aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Q3: Can I prepare and store aqueous solutions of GSK-LSD1 dihydrochloride?

A3: While GSK-LSD1 dihydrochloride is soluble in aqueous buffers like PBS (approximately

10 mg/mL at pH 7.2), it is recommended to prepare these solutions fresh for each experiment.

[3] Some sources advise against storing aqueous solutions for more than a single day.[3]

However, one study has shown it to be stable in PBS for up to 6 days at 37°C.[5] If storage is

necessary, it should be short-term and the solution's integrity should be verified.

Q4: Is GSK-LSD1 dihydrochloride compatible with common cell culture media?

A4: Yes, GSK-LSD1 is routinely used in cell culture experiments.[2][3][6] To prepare your

working solution, further dilute your high-concentration stock solution (e.g., in DMSO) into your

cell culture medium. Ensure the final concentration of the organic solvent is insignificant, as it

may have physiological effects at low concentrations.[3]
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Issue 1: I am observing precipitation when I dilute my DMSO stock solution into an aqueous

buffer.

Question: Why is my compound precipitating, and what can I do to prevent it?

Answer: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common

issue for many small molecules. This can happen if the final concentration in the aqueous

buffer exceeds the compound's solubility limit in that specific buffer.

Troubleshooting Steps:

Check Solubility Limits: Ensure your final concentration does not exceed the known

solubility in aqueous buffers (e.g., ~10 mg/mL in PBS).[3]

Increase Final Volume: Dilute your stock solution into a larger volume of the aqueous

buffer.

Vortex During Dilution: Add the stock solution dropwise to the aqueous buffer while

vortexing to ensure rapid mixing and prevent localized high concentrations that can lead

to precipitation.

Consider a Different Buffer: Although reported to be soluble in PBS, compatibility with all

buffer components is not guaranteed. Consider testing solubility in alternative buffers

(e.g., HEPES, Tris).

Issue 2: I am seeing inconsistent results or a loss of activity in my experiments.

Question: Could my GSK-LSD1 be degrading? How can I ensure its stability?

Answer: While GSK-LSD1 is relatively stable, improper storage or handling can lead to

degradation.

Troubleshooting Steps:

Proper Storage: Ensure the solid compound and stock solutions are stored at the

recommended temperatures (-20°C for solid, -80°C for DMSO stocks).[2][3] Avoid

repeated freeze-thaw cycles by preparing aliquots.
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Fresh Aqueous Solutions: Prepare aqueous working solutions fresh for each

experiment.[3] Do not store them for extended periods unless you have validated their

stability.

pH of Buffer: The stability of small molecules can be pH-dependent. GSK-LSD1
dihydrochloride is soluble in PBS at pH 7.2.[3] Significant deviations from neutral pH

could potentially affect stability, although specific data on this is limited.

Purity Check: If you suspect degradation, you may need to verify the purity of your

compound using analytical methods like HPLC.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of GSK-LSD1
dihydrochloride (Molecular Weight: 289.24 g/mol ).[1] For example, to make 1 mL of a 10

mM solution, you would need 2.89 mg.

Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO to the solid

compound.

Dissolve: Vortex or sonicate briefly until the solid is completely dissolved.

Store: Store the stock solution in small aliquots at -80°C.

Protocol 2: Buffer Compatibility Test

This protocol can be used to assess the solubility and short-term stability of GSK-LSD1
dihydrochloride in a buffer of your choice.

Prepare Supersaturated Solution: Prepare a high-concentration solution of GSK-LSD1 in

your test buffer (e.g., 2-fold higher than your intended final concentration).

Equilibrate: Gently agitate the solution at room temperature for 1-2 hours to ensure

maximum dissolution.
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Centrifuge: Centrifuge the solution at high speed (e.g., >10,000 x g) for 10-15 minutes to

pellet any undissolved compound.

Measure Concentration: Carefully collect the supernatant and measure the concentration of

the dissolved GSK-LSD1 using a suitable analytical method, such as UV-Vis

spectrophotometry (λmax: 211 nm) or HPLC.[3] This will give you the saturation solubility in

your test buffer.

Assess Stability (Optional): To assess short-term stability, incubate the clarified solution at

your experimental temperature (e.g., 37°C) and re-measure the concentration at different

time points (e.g., 0, 2, 4, 8, 24 hours). A significant decrease in concentration may indicate

precipitation or degradation.
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Caption: Experimental workflow for preparing GSK-LSD1 solutions.
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Caption: Simplified LSD1 signaling pathway and point of inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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